
In Vitro Characterization of TFE-IDAtp1-LinA: An
In-depth Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TFE-IDAtp1-LinA

Cat. No.: B15579157 Get Quote

Initial research for a comprehensive technical guide on the in vitro characterization of "TFE-
IDAtp1-LinA" has revealed no publicly available scientific literature, quantitative data, or

established experimental protocols for a molecule or complex with this specific designation.

Extensive searches of scientific databases and online resources did not yield any specific

information for the term "TFE-IDAtp1-LinA." This suggests that the term may be an internal

project name not yet in the public domain, a highly novel or recently developed construct, or a

potential misnomer.

To provide some context, the individual components of the name have been investigated:

TFE: This likely refers to the Transcription Factor E (TFE) family of proteins, which includes

TFEB, TFE3, MITF, and TFEC. These are basic helix-loop-helix leucine zipper transcription

factors that act as master regulators of cellular homeostasis, including lysosomal biogenesis,

autophagy, and stress responses.[1][2][3][4]

IDA: In biological contexts, INFLORESCENCE DEFICIENT IN ABSCISSION (IDA) is a well-

characterized peptide ligand in plants, particularly Arabidopsis thaliana.[5][6][7][8] It plays a

crucial role in regulating cell separation processes, such as floral organ abscission and

lateral root emergence, and is also implicated in plant immune responses.[5][7][9]

tp1: The significance of "tp1" could not be determined from the available information. It may

denote a specific isoform, a tag, or a component that is not widely documented.
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LinA: This term corresponds to hexachlorocyclohexane (HCH) dehydrochlorinase, a bacterial

enzyme involved in the degradation of the pesticide lindane (γ-HCH).[10][11][12] Different

variants of LinA have been identified and characterized for their enzymatic activity and

stereoselectivity.[11]

The disparate origins of these components—a mammalian transcription factor family, a plant

peptide, and a bacterial enzyme—make a naturally occurring biological complex or fusion

protein with this combination highly improbable.

Without any established research on "TFE-IDAtp1-LinA," it is not possible to provide the

requested in-depth technical guide, including quantitative data, experimental protocols, and

visualizations of signaling pathways or experimental workflows.

For the target audience of researchers, scientists, and drug development professionals, it is

recommended to verify the exact nomenclature and origin of "TFE-IDAtp1-LinA." If it is a

proprietary or newly developed molecule, the necessary information for a technical guide would

reside with the developing entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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